Cas no 129278-20-2 (5-bromonaphthalene-1-carbonitrile)

5-bromonaphthalene-1-carbonitrile structure
129278-20-2 structure
Product Name:5-bromonaphthalene-1-carbonitrile
CAS No:129278-20-2
MF:C11H6BrN
MW:232.076041698456
CID:1224179
PubChem ID:14662113
Update Time:2025-04-20

5-bromonaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile, 5-bromo-
    • 5-bromonaphthalene-1-carbonitrile
    • CS-0373277
    • AKOS026230358
    • EN300-117502
    • Z1269239669
    • 5-bromo-1-naphthonitrile
    • DTXSID90562723
    • 129278-20-2
    • SCHEMBL1343833
    • 1-Cyan-5-brom-naphthalin
    • C11H6BrN
    • DB-083958
    • Inchi: 1S/C11H6BrN/c12-11-6-2-4-9-8(7-13)3-1-5-10(9)11/h1-6H
    • InChI Key: WSZJIUYVNILRNV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C(C#N)C=CC=C21

Computed Properties

  • Exact Mass: 230.96838
  • Monoisotopic Mass: 230.96836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

5-bromonaphthalene-1-carbonitrile Pricemore >>

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